Cas no 123691-80-5 (Phosphinic acid, (dipropoxymethyl)-, propyl ester)

• Product Name: Phosphinic acid, (dipropoxymethyl)-, propyl ester
• CAS No: 123691-80-5
• MF: C₁₀H₂₃O₄P
• MW: 238.260984659195
• CID: 1218532
• Update Time: 2024-08-04

Phosphinic acid, (dipropoxymethyl)-, propyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphinic acid, (dipropoxymethyl)-, propyl ester
• Phosphinic acid, (dipropoxymethyl)-, propyl ester (9CI)

• Inchi： 1S/C10H23O4P/c1-4-7-12-10(13-8-5-2)15(11)14-9-6-3/h10,15H,4-9H2,1-3H3
• InChI Key： GFAKOTIAOGOMKN-UHFFFAOYSA-N
• SMILES： P(C(OCCC)OCCC)(OCCC)=O

Computed Properties

• Exact Mass: 238.13349
• Monoisotopic Mass: 237.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8A^2

Experimental Properties

• Boiling Point: 280.9±50.0 °C(Predicted)
• PSA: 44.76